Cas no 882748-71-2 (1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one
• CAS No: 882748-71-2
• CID: 4663747
• Update Time: 2025-06-23

1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-BENZODIOXOL-5-YL)-3-(4-CYCLOHEXYLANILINO)-1-PROPANONE
• SALOR-INT L200816-1EA
• 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]-

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one

Professional Introduction to Compound with CAS No. 882748-71-2 and Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one

The compound identified by the CAS number 882748-71-2 and the product name 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a benzodioxol moiety and an amino-substituted propanone backbone suggests a unique set of chemical properties that make it a promising candidate for further exploration.

Recent research in the domain of bioactive molecules has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The benzodioxol ring, also known as an oxygenated dibenzo-pyran structure, is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities. Studies have demonstrated that benzodioxol derivatives can interact with various biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. The specific substitution pattern in this compound, particularly the 5-position hydroxyl group, enhances its pharmacological profile by facilitating hydrogen bonding interactions with biological targets.

The second key structural component is the 4-cyclohexylphenylamino group, which introduces steric bulk and electronic properties that can influence the compound's solubility, metabolic stability, and binding affinity. The cyclohexyl group provides a rigid spatial orientation for the phenyl ring, which can be critical for optimizing interactions with protein targets. This design approach aligns with contemporary trends in drug discovery, where molecular optimization is achieved through strategic functionalization. The combination of these structural elements contributes to the compound's overall pharmacokinetic properties, making it a candidate for further pharmacological investigation.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate central nervous system (CNS) functions. The 1-(2H-1,3-benzodioxol-5-yl) moiety is particularly relevant in this context, as benzodioxol derivatives have been implicated in various CNS-related pharmacological effects. These effects include potential applications in treating neurological disorders such as anxiety and depression. The presence of an amino-propanone core further suggests that this compound may exhibit dual functionality, capable of interacting with multiple biological pathways simultaneously.

Advanced computational methods have been instrumental in understanding the molecular interactions of this compound. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how the 1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one molecule might bind to its intended targets. These studies have revealed that the compound's binding affinity is influenced by both electrostatic interactions and hydrophobic effects. The bulky cyclohexyl group plays a crucial role in stabilizing these interactions by providing steric hindrance against non-specific binding.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled chemists to construct complex molecular frameworks with greater efficiency than ever before. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in forming carbon-carbon bonds that are essential for constructing the benzodioxol ring system. Additionally, protecting group strategies have been employed to safeguard reactive sites during synthesis, ensuring that each step proceeds as intended.

Once synthesized, rigorous analytical techniques are employed to characterize the compound's physical and chemical properties. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to confirm the molecular structure, while mass spectrometry provides information about its isotopic composition and fragmentation patterns. X-ray crystallography has also been utilized to determine the precise three-dimensional structure of the compound when single crystals are available. These analytical methods are critical for ensuring that the compound meets the required specifications before it proceeds to biological testing.

In vitro studies have begun to explore the potential biological activities of this compound. Initial experiments have focused on assessing its interaction with enzymes and receptors relevant to neurological disorders. Preliminary results suggest that it may exhibit inhibitory effects on certain enzymes associated with neurotransmitter metabolism. Further studies are needed to confirm these findings and to determine whether these interactions translate into therapeutic efficacy in vivo.

The development of novel pharmaceuticals is often hampered by issues related to drug delivery and bioavailability. The structural features of this compound offer opportunities for optimizing these aspects through formulation strategies such as prodrug design or nanotechnology-based delivery systems. For instance, encapsulating the molecule within liposomes or polymeric nanoparticles could enhance its solubility and target specificity while reducing systemic side effects.

As research progresses, collaboration between chemists, biologists, and pharmacologists will be essential for translating laboratory findings into clinical applications. The interdisciplinary nature of modern drug discovery underscores the importance of integrating knowledge from multiple scientific disciplines to accelerate development timelines and improve therapeutic outcomes.

In conclusion,1-(2H-1,3-benzodioxol-5-yl)-3-[(4-cyclohexylphenyl)amino]propan-1-one (CAS No. 882748-71-2) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Advances in synthetic chemistry、computational modeling、and analytical techniques continue to enhance our ability to design、synthesize，and evaluate such molecules，bringing us closer to developing new treatments for various diseases.